Cas no 2229525-86-2 (2-(4-aminobut-1-en-2-yl)-5-methoxyphenol)

• Product Name: 2-(4-aminobut-1-en-2-yl)-5-methoxyphenol
• CAS No: 2229525-86-2
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6219769
• PubChem ID: 165679052
• Update Time: 2025-06-14

2-(4-aminobut-1-en-2-yl)-5-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminobut-1-en-2-yl)-5-methoxyphenol
• EN300-1816887
• 2229525-86-2

• Inchi： 1S/C11H15NO2/c1-8(5-6-12)10-4-3-9(14-2)7-11(10)13/h3-4,7,13H,1,5-6,12H2,2H3
• InChI Key： RELWLZDXYAORAG-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C(=C)CCN)OC

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(4-aminobut-1-en-2-yl)-5-methoxyphenol

Comprehensive Overview of 2-(4-aminobut-1-en-2-yl)-5-methoxyphenol (CAS No. 2229525-86-2)

2-(4-aminobut-1-en-2-yl)-5-methoxyphenol (CAS No. 2229525-86-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a phenolic core substituted with a methoxy group and an aminobutene side chain, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, as its structure aligns with motifs commonly found in neuroactive and anti-inflammatory agents.

In recent years, the demand for high-purity chemical intermediates like 2-(4-aminobut-1-en-2-yl)-5-methoxyphenol has surged, driven by advancements in precision medicine and targeted therapies. The compound's CAS No. 2229525-86-2 is frequently searched in academic and industrial databases, reflecting its relevance in small-molecule drug development. Its aminobutene moiety is particularly noteworthy, as it resembles building blocks used in peptide mimetics and enzyme inhibitors, topics trending in biotech forums and research publications.

The synthesis and characterization of 2-(4-aminobut-1-en-2-yl)-5-methoxyphenol involve advanced techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC), ensuring compliance with Good Manufacturing Practices (GMP). These methods are critical for validating the compound's purity, a key concern for laboratories focusing on reproducible research. Discussions on platforms like ResearchGate and PubMed often highlight the challenges of optimizing yield and scalability for such intermediates, making this compound a case study in process chemistry.

Beyond pharmaceuticals, CAS No. 2229525-86-2 has potential applications in material science, particularly in designing smart polymers and functional coatings. Its phenolic and amino groups offer sites for polymerization or cross-linking, aligning with the growing interest in sustainable materials. Searches for "bio-based chemical intermediates" and "green chemistry innovations" often intersect with studies on this compound, underscoring its multidisciplinary appeal.

For researchers exploring structure-activity relationships (SAR), 2-(4-aminobut-1-en-2-yl)-5-methoxyphenol serves as a valuable scaffold. Its modular structure allows for derivatization, a strategy frequently discussed in drug design webinars and patent filings. The compound's methoxyphenol segment, in particular, is associated with antioxidant properties, a hot topic in nutraceutical and cosmeceutical research. This dual applicability—pharmaceutical and industrial—positions it as a high-value chemical entity in global markets.

In conclusion, 2-(4-aminobut-1-en-2-yl)-5-methoxyphenol (CAS No. 2229525-86-2) exemplifies the convergence of chemical innovation and practical utility. Its role in next-generation therapeutics and advanced materials ensures continued relevance in scientific discourse. As AI-driven molecular modeling and automated synthesis gain traction, this compound is poised to remain a focal point for cutting-edge research and commercial applications.